Cas no 2648957-25-7 (2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid)

• Product Name: 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid
• CAS No: 2648957-25-7
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD34168409
• CID: 5666016
• PubChem ID: 70629344
• Update Time: 2025-06-11

2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2648957-25-7
• 2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-7-carboxylic acid
• SCHEMBL11662986
• EN300-27719299
• 1,2,3,4-Tetrahydro-2-oxopyrido[2,3-b]pyrazine-7-carboxylic acid
• 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid

• MDL： MFCD34168409
• Inchi： 1S/C8H7N3O3/c12-6-3-10-7-5(11-6)1-4(2-9-7)8(13)14/h1-2H,3H2,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： LBYXQHHNIOLDLY-UHFFFAOYSA-N
• SMILES： O=C1CNC2=C(C=C(C(=O)O)C=N2)N1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.479±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.2±50.0 °C(Predicted)
• pka: 2.40±0.20(Predicted)

Additional information on 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid

Introduction to 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid (CAS No. 2648957-25-7)

2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid, identified by the chemical identifier CAS No. 2648957-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the pyrido-bpyrazine class, a scaffold that has garnered considerable attention due to its potential biological activities and structural versatility. The presence of a carboxylic acid functional group at the 7-position of the pyrido-bpyrazine core enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural framework of 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid consists of a fused bicyclic system comprising a pyridone ring and a pyrazine ring. This arrangement creates unique electronic and steric properties that can be exploited in drug design. The oxo group at the 2-position introduces polarity and potential hydrogen bonding capabilities, while the carboxylic acid moiety at the 7-position provides an acidic character, facilitating further derivatization and functionalization.

In recent years, there has been growing interest in pyrido-bpyrazine derivatives due to their reported biological activities. Studies have suggested that these compounds exhibit potential therapeutic effects in various domains, including anticancer, anti-inflammatory, and antimicrobial applications. The CAS No. 2648957-25-7 compound is no exception and has been explored in several preclinical studies for its pharmacological profile.

One of the most compelling aspects of 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. The carboxylic acid group at the 7-position allows for easy coupling with various amine-containing compounds via amide bond formation, enabling the creation of peptidomimetics or other bioactive molecules. Additionally, the oxo group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have shown that derivatives of 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid can interact with specific protein targets involved in diseases such as cancer and neurodegeneration. These interactions are often mediated by the carboxylic acid and oxo groups, which can form critical hydrogen bonds with residues in the binding pocket.

The synthesis of CAS No. 2648957-25-7 involves multi-step organic transformations that highlight its synthetic utility. The introduction of the pyrido-bpyrazine core typically requires condensation reactions between appropriately substituted precursors under controlled conditions. The subsequent functionalization at the 7-position via carboxylation reactions further underscores its versatility as a building block.

In terms of pharmaceutical applications, 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid has been investigated for its potential as an inhibitor of enzymes involved in cancer progression. For instance, modifications to this scaffold have led to compounds that exhibit inhibitory activity against kinases and other enzymes critical for tumor growth and survival. These findings have prompted further exploration into its derivatives as candidates for novel therapeutic agents.

The compound's solubility profile and stability under various conditions also make it an attractive candidate for further development. While preliminary studies suggest good solubility in polar solvents due to the presence of both polar functional groups (carboxylic acid and oxo), additional research is needed to optimize its formulation for different delivery systems.

Future directions in research on CAS No. 2648957-25-7 may focus on exploring its potential as a lead compound for drug discovery programs or as a component in combination therapies. The ability to modify its structure while retaining key biological activities makes it a promising candidate for generating libraries of compounds for high-throughput screening.

The broader significance of this compound lies in its contribution to understanding the role of heterocyclic systems in medicinal chemistry. As research continues to uncover new biological activities associated with pyrido-bpyrazine derivatives like 2-oxo-1H,2H,3H,4H-pyrido2,3-bpyrazine-7-carboxylic acid, it is likely that new therapeutic opportunities will emerge.